Cas no 2411239-78-4 (2-chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide)

• Product Name: 2-chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide
• CAS No: 2411239-78-4
• MF: C₁₄H₁₅ClN₂O₂S
• MW: 310.799101114273
• CID: 5854560
• PubChem ID: 146094384
• Update Time: 2025-11-01

2-chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-yl]methyl}acetamide
• 2411239-78-4
• EN300-26606893
• 2-Chloro-N-[[2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-yl]methyl]acetamide
• Z3766260758
• 2-chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide

• Inchi： 1S/C14H15ClN2O2S/c1-19-9-13-17-11(8-16-12(18)7-15)14(20-13)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,16,18)
• InChI Key： RTABDCWVJMYMIL-UHFFFAOYSA-N
• SMILES： ClCC(NCC1=C(C2C=CC=CC=2)SC(COC)=N1)=O

Computed Properties

• Exact Mass: 310.0542766g/mol
• Monoisotopic Mass: 310.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.5Ų

Additional information on 2-chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide

Professional Introduction to 2-Chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide (CAS No. 2411239-78-4)

2-Chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2411239-78-4, represents a sophisticated molecular architecture that integrates various pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The structural features of this molecule, particularly its incorporation of a chloro substituent and a thiazole ring system, contribute to its unique chemical properties and potential biological activities.

The compound's structure is characterized by a central acetamide moiety linked to a phenyl-substituted thiazole ring, which is further modified by an N-methyl group containing a methoxymethyl side chain. This intricate arrangement of functional groups not only enhances the compound's solubility and metabolic stability but also opens up diverse avenues for chemical modifications and derivatization. Such structural complexity is often exploited in medicinal chemistry to optimize pharmacokinetic profiles and target-specific interactions.

In recent years, the investigation of heterocyclic compounds, particularly those containing thiazole moieties, has been a focal point in the search for novel therapeutic agents. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro substituent in 2-Chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets due to their ability to engage in π-stacking interactions and polarizability effects.

The methoxymethyl group attached to the thiazole ring adds another layer of complexity to the molecule. This group not only influences the electronic distribution within the molecule but also provides a handle for further functionalization through reactions such as hydrolysis or oxidation. Such versatility makes this compound an attractive scaffold for designing libraries of derivatives with tailored biological properties. The potential applications of these derivatives span across various therapeutic areas, including oncology, neurology, and infectious diseases.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological properties. Molecular docking studies have been instrumental in understanding how 2-Chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide interacts with biological targets such as enzymes and receptors. These studies have revealed that the compound's structural features align well with binding pockets in proteins associated with key metabolic pathways. This insight has guided the design of more potent analogs with improved pharmacological profiles.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazole ring through cyclocondensation reactions, followed by selective functionalization at various positions on the ring system. The introduction of the N-methyl group via reductive alkylation or nucleophilic substitution reactions is critical for achieving the desired molecular architecture.

In conclusion, 2-Chloro-N-{2-(methoxymethyl)-5-phenyl-1,3-thiazol-4-ylmethyl}acetamide (CAS No. 2411239-78-4) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to undergo further derivatization make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.